Cas no 408530-65-4 (2-(2-Oxopyridin-1-yl)acetaldehyde)

• Product Name: 2-(2-Oxopyridin-1-yl)acetaldehyde
• CAS No: 408530-65-4
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 926307
• Update Time: 2023-08-02

2-(2-Oxopyridin-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetaldehyde,2-oxo-(9CI)
• 2-(2-oxopyridin-1-yl)acetaldehyde
• 1(2h)-pyridineacetaldehyde,2-oxo-
• 2-(2-Oxopyridin-1-yl)acetaldehyde

• Inchi： 1S/C7H7NO2/c9-6-5-8-4-2-1-3-7(8)10/h1-4,6H,5H2
• InChI Key： PBOPSXSISURQPV-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CC=O

Computed Properties

• Exact Mass: 137.048
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4